Cas no 89038-28-8 (1,2-Propanediol, 3,3'-[[3-(2-methyl-1-piperidinyl)propyl]imino]bis-)

• Product Name: 1,2-Propanediol, 3,3'-[[3-(2-methyl-1-piperidinyl)propyl]imino]bis-
• CAS No: 89038-28-8
• MF: C₁₅H₃₂N₂O₄
• MW: 304.425584793091
• CID: 614941
• PubChem ID: 71321682
• Update Time: 2025-04-19

1,2-Propanediol, 3,3'-[[3-(2-methyl-1-piperidinyl)propyl]imino]bis- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3,3'-[[3-(2-methyl-1-piperidinyl)propyl]imino]bis-
• 3-[2,3-dihydroxypropyl-[3-(2-methylpiperidin-1-yl)propyl]amino]propane-1,2-diol
• 3,3'-{[3-(2-Methylpiperidin-1-yl)propyl]azanediyl}di(propane-1,2-diol)
• 89038-28-8
• DTXSID20751461

• Inchi： 1S/C15H32N2O4/c1-13-5-2-3-7-17(13)8-4-6-16(9-14(20)11-18)10-15(21)12-19/h13-15,18-21H,2-12H2,1H3
• InChI Key： VPNHVDOZGJZSGZ-UHFFFAOYSA-N
• SMILES： OC(CO)CN(CC(CO)O)CCCN1CCCCC1C

Computed Properties

• Exact Mass: 304.23620751g/mol
• Monoisotopic Mass: 304.23620751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 87.4Ų